Cas no 2172594-38-4 (5-cyclobutyl-1-(5-hydroxypentyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-cyclobutyl-1-(5-hydroxypentyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2172594-38-4
• MF: C₁₂H₂₀N₄O₂
• MW: 252.312802314758
• CID: 5862168
• PubChem ID: 165600532
• Update Time: 2025-07-18

5-cyclobutyl-1-(5-hydroxypentyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-cyclobutyl-1-(5-hydroxypentyl)-1H-1,2,3-triazole-4-carboxamide
• EN300-1594129
• 2172594-38-4

• Inchi： 1S/C12H20N4O2/c13-12(18)10-11(9-5-4-6-9)16(15-14-10)7-2-1-3-8-17/h9,17H,1-8H2,(H2,13,18)
• InChI Key： KYTNYZPIBWUNCB-UHFFFAOYSA-N
• SMILES： O=C(C1=C(C2CCC2)N(CCCCCO)N=N1)N

Computed Properties

• Exact Mass: 252.15862589g/mol
• Monoisotopic Mass: 252.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 94Ų

Additional information on 5-cyclobutyl-1-(5-hydroxypentyl)-1H-1,2,3-triazole-4-carboxamide

Introduction to 5-cyclobutyl-1-(5-hydroxypentyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172594-38-4)

5-cyclobutyl-1-(5-hydroxypentyl)-1H-1,2,3-triazole-4-carboxamide, a compound with the CAS number 2172594-38-4, is a novel molecule that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of triazoles, which are known for their broad spectrum of biological activities, including antifungal, antibacterial, and anti-inflammatory properties.

The structure of 5-cyclobutyl-1-(5-hydroxypentyl)-1H-1,2,3-triazole-4-carboxamide is characterized by a cyclobutyl group attached to the triazole ring and a hydroxypentyl substituent. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The cyclobutyl group is known for its rigidity and conformational stability, which can influence the molecule's binding affinity and selectivity towards target proteins. The hydroxypentyl substituent, on the other hand, introduces hydrophilic characteristics that can enhance solubility and bioavailability.

Recent studies have explored the potential of 5-cyclobutyl-1-(5-hydroxypentyl)-1H-1,2,3-triazole-4-carboxamide in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This suggests that it may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's antifungal activity. Triazoles are well-known for their antifungal properties, and preliminary studies have demonstrated that 5-cyclobutyl-1-(5-hydroxypentyl)-1H-1,2,3-triazole-4-carboxamide exhibits potent activity against a range of fungal pathogens, including Candida albicans and Aspergillus fumigatus. This makes it a promising candidate for the development of new antifungal agents.

The pharmacokinetic profile of 5-cyclobutyl-1-(5-hydroxypentyl)-1H-1,2,3-triazole-4-carboxamide has also been investigated. Studies have shown that it has good oral bioavailability and a favorable half-life, which are important factors for drug development. Additionally, the compound has demonstrated low toxicity in preclinical studies, suggesting that it may be safe for further clinical evaluation.

In terms of synthetic methodology, the preparation of 5-cyclobutyl-1-(5-hydroxypentyl)-1H-1,2,3-triazole-4-carboxamide has been optimized using modern synthetic techniques such as click chemistry. The click reaction between an azide and an alkyne under copper(I) catalysis provides a highly efficient and selective route to form the triazole ring. This synthetic approach not only simplifies the synthesis but also allows for easy modification of the substituents on the triazole ring, facilitating structure-activity relationship (SAR) studies.

The potential therapeutic applications of 5-cyclobutyl-1-(5-hydroxypentyl)-1H-1,2,3-triazole-4-carboxamide are further supported by its ability to modulate specific biological pathways. For example, it has been shown to inhibit the activity of certain kinases involved in inflammation and cancer progression. This dual action as an anti-inflammatory and antiproliferative agent makes it an attractive candidate for multifaceted therapeutic strategies.

In conclusion, 5-cyclobutyl-1-(5-hydroxypentyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172594-38-4) is a promising compound with a unique chemical structure and a wide range of potential therapeutic applications. Ongoing research continues to explore its biological activities and mechanisms of action, paving the way for its development as a novel therapeutic agent in various medical fields.